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Compound of Interest

Compound Name: 7,8,3"4'-Tetrahydroxyflavanone

Cat. No.: B1254125

Essential Safety and Handling Guide for 7,8,3',4'
Tetrahydroxyflavanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 7,8,3",4'-Tetrahydroxyflavanone. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining a secure research environment. This compound
should be handled with care, assuming it may present hazards typical of related flavonoid
compounds, including potential skin and eye irritation.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling 7,8,3',4'-Tetrahydroxyflavanone, particularly in its powdered form.
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PPE Category Item Specifications and Use

Powder-free nitrile gloves are
required to prevent skin
contact.[1][2][3] It is
recommended to change

Hand Protection Nitrile Gloves gloves every 30 to 60 minutes
or immediately if contamination
is suspected.[1] For added
protection, double gloving can

be implemented.[1]

Chemical splash goggles or
safety glasses with side
_ shields are mandatory to
Eye and Face Protection Safety Goggles or Glasses
protect the eyes from dust
particles and accidental

splashes.[3][4][5]

To prevent inhalation of the
powdered compound, a
NIOSH-approved N95 or N100
particulate respirator should be
Respiratory Protection N95 or N100 Respirator used, especially when
handling larger quantities or
when dust generation is likely.
[1][3][5] Surgical masks are not

a suitable substitute.[1]

A full-length laboratory coat
) must be worn to protect skin
Body Protection Laboratory Coat ]
and clothing from

contamination.[2][3][5]

Closed-toe shoes are required
Foot Protection Closed-Toe Shoes to protect the feet from

potential spills.[2][4]
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Operational Plan: Step-by-Step Handling and
Disposal

Preparation and Handling:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

Designated Area: All handling of 7,8,3',4'-Tetrahydroxyflavanone powder should be
performed in a designated area, such as a chemical fume hood or a well-ventilated
laboratory bench space, to minimize inhalation exposure.[6][7][8]

Donning PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

Weighing and Transfer:

o To minimize dust formation, handle the powder gently.

o Use a chemical spatula for transfers.

o Weigh the compound in a tared, sealed container whenever possible.

Solution Preparation:

o If preparing a solution, add the powder to the solvent slowly to avoid splashing.

o Ensure the vessel is appropriately sized to prevent overflow.

Post-Handling:

o Thoroughly clean the work area and any equipment used with an appropriate solvent.

o Wash hands thoroughly with soap and water after removing gloves.[1][7][8]

. Emergency Procedures:
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» Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8][9] If
irritation persists, seek medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[7][8][9] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[7][8][9]
Seek medical attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[9] Seek immediate medical
attention.

[ll. Disposal Plan:
All waste containing 7,8,3',4'-Tetrahydroxyflavanone must be treated as hazardous waste.
o Waste Segregation:

o Do not mix this waste with other chemical waste streams to prevent unknown reactions.
[10]

o Keep solid and liquid waste in separate, clearly labeled containers.[10]
» Container Management:
o Use compatible, leak-proof containers for waste collection.[10][11]

o Label waste containers clearly with "Hazardous Waste" and the full chemical name.[11]
[12]

o Keep waste containers securely closed except when adding waste.[10]
» Final Disposal:
o Store waste containers in a designated, secure area.[10]

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.[10]
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o Do not dispose of 7,8,3',4'-Tetrahydroxyflavanone down the drain.[6][12]

Experimental Workflow and Safety Diagram
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 7,8,3',4'-Tetrahydroxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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